Methyl 6-bromo-5-((1-ethoxy-1-oxopropan-2-yl)oxy)-2-methylbenzofuran-3-carboxylate

• IUPAC Name: methyl 6-bromo-5-(1-ethoxy-1-oxopropan-2-yl)oxy-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C16H17BrO6/c1-5-21-15(18)9(3)23-13-6-10-12(7-11(13)17)22-8(2)14(10)16(19)20-4/h6-7,9H,5H2,1-4H3
• InChI Key: FEOAKQBZTKOTKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=C(C=C2C(=C1)C(=C(O2)C)C(=O)OC)Br
• Molecular Formula: C16H17BrO6
• Molecular Weight: 385.21 g/mol
• CAS No.: 315237-12-8

Description

Methyl 6-bromo-5-((1-ethoxy-1-oxopropan-2-yl)oxy)-2-methylbenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C16H17BrO6 and its molecular weight is 385.21. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Herbicide Precursors

The synthesis of various herbicide precursors involves complex organic reactions, utilizing compounds with similar structures to Methyl 6-bromo-5-((1-ethoxy-1-oxopropan-2-yl)oxy)-2-methylbenzofuran-3-carboxylate. For instance, the preparation of bicyclic herbicide precursors through intramolecular Stork-Danheiser kinetic alkylation reactions highlights the methodological advancements in creating efficient herbicides. The study detailed the conversion of methyl 3,5-dimethoxybenzoate into several derivatives, including those with significant herbicidal properties, showcasing the potential of such compounds in agricultural chemistry (Liepa, Wilkie, Winkler, & Winzenberg, 1992).

Heterocyclic Chemistry

In the realm of heterocyclic chemistry, compounds bearing resemblance to this compound have been utilized to synthesize various heterocyclic structures. A notable example involves the synthesis of [1,2,3]selenadiazolo[4,5-e]benzofuran and benzothiophene derivatives, highlighting the chemical versatility and potential applications of such compounds in developing new materials with unique properties (Shekarchi, Ellahiyan, Akbarzadeh, & Shafiee, 2003).

Organic Synthesis

The compound's structure is conducive to organic synthesis applications, such as the synthesis of vibralactone, where similar methods and compound structures are employed. The process demonstrates the compound's utility in synthesizing complex organic molecules with potential pharmaceutical applications. This exemplifies the role of such compounds in facilitating the development of new synthetic pathways and potentially bioactive molecules (Zhou & Snider, 2008).